1-(4-ethylbenzoyl)-4-(2-methylphenyl)piperazine

• IUPAC Name: (4-ethylphenyl)-[4-(2-methylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H24N2O/c1-3-17-8-10-18(11-9-17)20(23)22-14-12-21(13-15-22)19-7-5-4-6-16(19)2/h4-11H,3,12-15H2,1-2H3
• InChI Key: FKQVUWSTLFRCHM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC=C3C
• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol

Description

1-(4-ethylbenzoyl)-4-(2-methylphenyl)piperazine, also known as EMBP, is a synthetic compound that belongs to the family of piperazine derivatives. It is widely used in scientific research for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(4-ethylbenzoyl)-4-(2-methylphenyl)piperazine is not fully understood. However, it is believed to act as a serotonin and dopamine receptor antagonist. This compound has also been shown to increase the levels of gamma-aminobutyric acid (GABA) in the brain, which may contribute to its anxiolytic and anticonvulsant effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce the levels of stress hormones, such as corticosterone, in animal models. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in neuronal survival and plasticity. Additionally, this compound has been shown to increase the levels of antioxidants, such as superoxide dismutase (SOD) and catalase, in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-(4-ethylbenzoyl)-4-(2-methylphenyl)piperazine in lab experiments is its high potency and selectivity. This compound has been shown to have a high affinity for serotonin and dopamine receptors, making it a useful tool for studying the role of these receptors in various physiological processes. Additionally, this compound has been shown to have a low toxicity profile, making it a safe compound to use in lab experiments. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

For research on 1-(4-ethylbenzoyl)-4-(2-methylphenyl)piperazine include its potential use in addiction treatment, further understanding of its mechanism of action, and the development of more efficient synthesis methods.

Scientific Research Applications

1-(4-ethylbenzoyl)-4-(2-methylphenyl)piperazine has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to exhibit antipsychotic, antidepressant, and anxiolytic effects in animal models. This compound has also been investigated for its potential use in the treatment of drug addiction and alcoholism. Additionally, this compound has been shown to have anticonvulsant properties, making it a potential treatment option for epilepsy.